Cas no 1379811-78-5 (7-Chloro-2-cyclobutyl-5-methyl-1,2,4triazolo1,5-apyrimidine)

• Product Name: 7-Chloro-2-cyclobutyl-5-methyl-1,2,4triazolo1,5-apyrimidine
• CAS No: 1379811-78-5
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• MDL: MFCD22374989
• CID: 4697962
• Update Time: 2025-10-28

7-Chloro-2-cyclobutyl-5-methyl-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-cyclobutyl-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine
• 7-chloro-2-cyclobutyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine
• T5376
• [1,2,4]triazolo[1,5-a]pyrimidine, 7-chloro-2-cyclobutyl-5-methyl-
• 7-Chloro-2-cyclobutyl-5-methyl-1,2,4triazolo1,5-apyrimidine

• MDL： MFCD22374989
• Inchi： 1S/C10H11ClN4/c1-6-5-8(11)15-10(12-6)13-9(14-15)7-3-2-4-7/h5,7H,2-4H2,1H3
• InChI Key： XTWJFBUSWJCTAG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC2N1N=C(C1CCC1)N=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-Chloro-2-cyclobutyl-5-methyl-1,2,4triazolo1,5-apyrimidine

7-Chloro-2-cyclobutyl-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1379811-78-5, known as 7-Chloro-2-cyclobutyl-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This compound belongs to the class of triazolopyrimidines, which are known for their diverse applications in drug discovery and development. The triazolo[1,5-a]pyrimidine core structure is a fused bicyclic system that combines the properties of both triazole and pyrimidine rings, making it a versatile scaffold for various functional groups.

The cyclobutyl group attached at position 2 of the triazolopyrimidine ring introduces steric hindrance and enhances the compound's stability. Additionally, the chloro substituent at position 7 and the methyl group at position 5 contribute to the compound's electronic properties and hydrophobicity. These structural features collectively influence the compound's solubility, permeability, and binding affinity to biological targets.

Recent studies have explored the synthesis of this compound using a variety of methodologies. One prominent approach involves the cyclization of appropriately substituted precursors under specific reaction conditions. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the triazolopyrimidine ring system while maintaining high yields. The incorporation of the cyclobutyl group has been achieved through various strategies, including ring-opening reactions and transition-metal-catalyzed couplings.

In terms of biological activity, 7-Chloro-2-cyclobutyl-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine has shown promising results in preliminary assays targeting various disease states. For example, recent research has highlighted its potential as an anticancer agent by modulating key signaling pathways involved in tumor growth and metastasis. The compound's ability to inhibit specific kinases or enzymes makes it a valuable lead molecule for further optimization in drug development programs.

The triazolo[1,5-a]pyrimidine core has also been implicated in other therapeutic areas such as anti-inflammatory and antiviral applications. Researchers have investigated its interactions with viral proteins and inflammatory mediators, demonstrating its broad potential across multiple disease models. Furthermore, computational studies have provided insights into the compound's binding modes and pharmacokinetic profiles, aiding in its rational design for improved efficacy and reduced toxicity.

From an analytical standpoint, the characterization of this compound has been carried out using advanced techniques such as NMR spectroscopy and mass spectrometry. These methods have confirmed its purity and structural integrity while providing critical data for further studies. The compound's stability under various storage conditions has also been evaluated to ensure its suitability for long-term use in research and development settings.

In conclusion, 7-Chloro-2-cyclobutyl-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine represents a compelling example of how structural diversity can be leveraged to design novel therapeutic agents. With ongoing advancements in synthetic methodologies and biological screening technologies, this compound holds great promise for future innovations in medicine.